(2-Chlorophenyl)-N-[4-(hexyloxy)benzyl]methanamine

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-(4-hexoxyphenyl)methanamine
• InChI: InChI=1S/C20H26ClNO/c1-2-3-4-7-14-23-19-12-10-17(11-13-19)15-22-16-18-8-5-6-9-20(18)21/h5-6,8-13,22H,2-4,7,14-16H2,1H3
• InChI Key: NRQQZJCSPQFMEM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CNCC2=CC=CC=C2Cl
• Molecular Formula: C20H26ClNO
• Molecular Weight: 331.9 g/mol

Description

(2-Chlorophenyl)-N-[4-(hexyloxy)benzyl]methanamine , also known by its chemical formula C20H26ClNO , is a compound with a molecular weight of 331.88 g/mol . It falls within the category of biochemicals and is commonly used in proteomics research .

Scientific Research Applications

Chemical Transformations and Environmental Implications One area of research involves the degradation and transformation products of related compounds in various environments. For example, studies on benzophenone-3, a compound with a somewhat similar chemical structure, in chlorinated seawater swimming pools, highlight the formation of brominated disinfection byproducts, which are more toxic than their chlorinated counterparts. This research is crucial for understanding the environmental fate and implications of such compounds when exposed to disinfection processes (Tarek Manasfi et al., 2015).

Synthesis and Antimicrobial Activity Another significant area of research is the synthesis of derivatives and evaluation of their biological activities. For instance, a study on the synthesis of 1,3,4-oxadiazole derivatives bearing Schiff base moieties, which share a common motif with (2-Chlorophenyl)-N-[4-(hexyloxy)benzyl]methanamine, revealed notable antimicrobial activity against various microorganisms. This indicates potential applications in developing new antimicrobial agents (K. Kapadiya et al., 2020).

Docking Studies and Synthesis Methods Further research includes docking studies and novel synthesis methods for related compounds. For example, a facile synthesis approach for N-(3-(4-Chlorophenoxy)benzyl)-2-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine was developed, demonstrating the potential for creating compounds with specific biological activities through targeted synthesis strategies (Ravi Kumar Bommeraa et al., 2019).

Environmental Presence and Fate Research also extends to the environmental presence and fate of UV filters and related compounds, highlighting the need for understanding the ecological impact of such chemicals. Studies have identified various benzophenone-type UV filters in environmental samples, indicating the widespread presence and persistence of these compounds, which may have implications for environmental health and safety (Zi-Feng Zhang et al., 2011).